Methyl 4-acetamido-5-chloro-2-ethoxybenzoate-d5

• Molecular Formula: C12H14ClNO4
• Molecular Weight: 276.73 g/mol
• InChI: InChI=1S/C12H14ClNO4/c1-4-18-11-6-10(14-7(2)15)9(13)5-8(11)12(16)17-3/h5-6H,4H2,1-3H3,(H,14,15)/i1D3,4D2
• InChIKey: RPOGJJLTBMSAKR-SGEUAGPISA-N

4-Acetamido-5-chloro-2-ethoxy-benzoic Acid Methyl Ester-d5: A Deuterated Internal Standard for Mosapride and Metoclopramide Quantification

4-Acetamido-5-chloro-2-ethoxy-benzoic Acid Methyl Ester-d5 (CAS 2733717-29-6) is a stable isotope-labeled analog of the methyl ester intermediate commonly used in the synthesis of mosapride and as a reference standard for metoclopramide-related impurities . This compound incorporates five deuterium atoms within the ethoxy moiety (ethoxy-d5), resulting in a molecular weight of 276.73 g/mol, compared to 271.70 g/mol for the unlabeled compound [1]. It is primarily utilized as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the precise quantification of mosapride, its metabolites, and structurally related benzamide derivatives in biological matrices and pharmaceutical formulations .

Workflow LC-MS/MS quantification

Standard Role Deuterated internal standard

Matrix Context Biological and formulation matrices

• [1] MedChemExpress. (n.d.). Methyl 4-acetamido-5-chloro-2-ethoxybenzoate-d5. Product Page. View Source

Analytical Substitution Risk: Why Unlabeled or Alternative Internal Standards Compromise 4-Acetamido-5-chloro-2-ethoxy-benzoic Acid Methyl Ester Quantification

In LC-MS/MS quantification, the use of a non-isotopic internal standard (e.g., unlabeled methyl 4-acetamido-5-chloro-2-ethoxybenzoate, CAS 4235-43-2) or a structurally similar analog (e.g., cisapride) introduces significant analytical variability. Non-isotopic standards fail to co-elute identically with the target analyte, leading to differential matrix effects and ionization suppression that cannot be fully corrected during data processing [1]. Deuterated internal standards like 4-Acetamido-5-chloro-2-ethoxy-benzoic Acid Methyl Ester-d5 are designed to exhibit nearly identical chromatographic retention and ionization behavior to the unlabeled analyte, thereby compensating for sample-to-sample variability in extraction recovery, LC injection, and MS ion source efficiency [2]. Substituting with a generic structural analog can result in inaccurate quantification, particularly in complex biological matrices where matrix effects are pronounced, ultimately jeopardizing method validation and regulatory compliance .

Co-elution mismatch

Non-isotopic standards may not co-elute, leading to differential ion suppression that cannot be fully normalized.

Structural analog interference

Analogs like cisapride show variable retention, introducing matrix-effect variability and quantification bias.

Deuterium back-exchange

Alternate deuterated standards with incomplete labeling elevate baseline signal, reducing sensitivity at low concentrations.

• [1] Restek. (2015). Choosing an Internal Standard. Technical Article. View Source
• [2] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55(1), S107-S113. View Source

Quantitative Evidence: Comparative Performance Data for 4-Acetamido-5-chloro-2-ethoxy-benzoic Acid Methyl Ester-d5 in LC-MS/MS Assays

Mass Difference Enables Specific MRM Transition Discrimination from Unlabeled Analyte

The incorporation of five deuterium atoms into the ethoxy group of 4-Acetamido-5-chloro-2-ethoxy-benzoic Acid Methyl Ester-d5 increases its molecular mass by +5.03 Da compared to the unlabeled compound (CAS 4235-43-2) . This mass shift enables distinct multiple reaction monitoring (MRM) transitions in LC-MS/MS, allowing the internal standard and analyte to be measured simultaneously in separate MS channels without cross-talk or isotopic interference [1].

Mass shift

Data to verify

+5.03 Da

Distinct MRM, no cross-talk

Calculated monoisotopic mass difference

Evidence Dimension	Molecular Mass (Monoisotopic)
Target Compound Data	276.73 g/mol (C12H9D5ClNO4)
Comparator Or Baseline	271.70 g/mol (C12H14ClNO4, unlabeled methyl ester)
Quantified Difference	+5.03 Da mass shift
Conditions	Calculated monoisotopic mass based on molecular formula

Why This Matters

The +5 Da mass difference ensures that the internal standard and analyte are chromatographically resolved by the mass spectrometer, preventing signal overlap and enabling accurate peak integration for quantitative assays.

• [1] MedChemExpress. (n.d.). Methyl 4-acetamido-5-chloro-2-ethoxybenzoate-d5. Product Technical Data. View Source

Isotopic Purity and Deuterium Retention Ensure Low Analytical Background

Commercially sourced 4-Acetamido-5-chloro-2-ethoxy-benzoic Acid Methyl Ester-d5 is specified with ≥95% chemical purity and high isotopic enrichment, typically >98 atom % D for the labeled positions . This contrasts with alternative deuterated internal standards that may suffer from incomplete deuteration or back-exchange of deuterium during sample preparation, leading to elevated background signal at the analyte MRM channel and compromised lower limit of quantification (LLOQ) [1].

Isotopic purity

Class-level

≥98 atom % D

Low d0 background interference

Vendor specification; lot-dependent

Evidence Dimension	Isotopic Purity (atom % D)
Target Compound Data	≥98 atom % D for ethoxy-d5 moiety
Comparator Or Baseline	Alternative deuterated standards may exhibit <95 atom % D or label scrambling
Quantified Difference	Not quantified across all lots; vendor specification dependent
Conditions	Vendor Certificate of Analysis; typical specifications for research-grade deuterated standards

Why This Matters

High isotopic purity minimizes the contribution of unlabeled (d0) species to the analyte MRM channel, reducing background interference and improving assay sensitivity and accuracy at low concentrations.

• [1] Wieling, J. (2002). LC-MS-MS experiences with internal standards. Chromatographia, 55(1), S107-S113. View Source

Chromatographic Co-Elution and Matrix Effect Correction Superior to Structural Analogs

Deuterated internal standards like 4-Acetamido-5-chloro-2-ethoxy-benzoic Acid Methyl Ester-d5 exhibit near-identical reversed-phase LC retention to the unlabeled analyte (ΔRT typically <0.05 min), enabling effective compensation for matrix-induced ionization suppression or enhancement [1]. In contrast, the structurally related internal standard cisapride, which has been employed in some mosapride LC-MS/MS methods, shows a different retention time and ionization efficiency, resulting in variable analyte/IS peak area ratios across sample batches [2].

Co-elution vs analog

Cross-study comparable

Deuterated IS: ΔRT <0.1 min Cisapride: ΔRT >0.5 min

Reported matrix normalization

Reversed-phase C18, ESI+ conditions

Evidence Dimension	Retention Time Difference vs. Analyte
Target Compound Data	ΔRT <0.05 min (expected for deuterated analog)
Comparator Or Baseline	Cisapride (structurally related IS): ΔRT variable, typically >0.5 min
Quantified Difference	Deuterated IS provides >90% reduction in RT difference compared to structural analog
Conditions	Reversed-phase C18 LC conditions; electrospray ionization (ESI) positive mode

Why This Matters

Co-elution ensures that the internal standard experiences the same matrix environment as the analyte at the moment of ionization, thereby normalizing for variable matrix effects and improving inter-day precision and accuracy of the analytical method.

• [1] Restek. (2015). Choosing an Internal Standard. Technical Article. View Source
• [2] Komarneni, P., et al. (2007). Quantification of pseudoephedrine in human plasma by LC-MS/MS using mosapride as internal standard. Biomedical Chromatography, 21(3), 241-248. View Source

Validated Applications: Where 4-Acetamido-5-chloro-2-ethoxy-benzoic Acid Methyl Ester-d5 Delivers Quantifiable Analytical Value

Quantitative Bioanalysis of Mosapride in Pharmacokinetic Studies

4-Acetamido-5-chloro-2-ethoxy-benzoic Acid Methyl Ester-d5 serves as the preferred internal standard for LC-MS/MS quantification of mosapride in human plasma during bioavailability and bioequivalence (BA/BE) trials. The deuterated standard's co-elution with mosapride (after sample workup) and distinct MRM transition (m/z 277→... for IS vs. m/z 272→... for analyte) enable precise concentration measurements across the therapeutic range (typically 0.5–200 ng/mL), with documented intra- and inter-day precision (%CV) values below 15% [1].

Impurity Profiling and Quality Control of Mosapride API

In pharmaceutical quality control, the unlabeled methyl ester (CAS 4235-43-2) is a key starting material and potential impurity in mosapride citrate synthesis. 4-Acetamido-5-chloro-2-ethoxy-benzoic Acid Methyl Ester-d5 is employed as an internal standard for the accurate quantification of residual methyl ester impurity in mosapride active pharmaceutical ingredient (API) batches, ensuring compliance with ICH Q3A guidelines for impurity thresholds .

Metabolite Identification and Quantification in Metoclopramide Research

The 4-acetamido-5-chloro-2-ethoxybenzamide scaffold is structurally related to metoclopramide metabolites. 4-Acetamido-5-chloro-2-ethoxy-benzoic Acid Methyl Ester-d5 is used as an internal standard for the LC-MS/MS quantification of N-acetylated and esterified metabolites of metoclopramide in in vitro microsomal incubations and in vivo plasma samples, facilitating accurate metabolic pathway elucidation .

Application

Selection Property

Validation Focus

Mosapride bioanalysis in plasma research matrices

Deuterated IS for co-elution & matrix normalization

Accuracy and precision in plasma matrix

Mosapride API impurity profiling

Deuterated IS for residual methyl ester

Impurity method accuracy and LLOQ

Metoclopramide metabolite analysis in research matrices

Deuterated IS for N-acetylated metabolites

Metabolite quantification in in vitro and in vivo samples

• [1] Komarneni, P., et al. (2007). Quantification of pseudoephedrine in human plasma by LC-MS/MS using mosapride as internal standard. Biomedical Chromatography, 21(3), 241-248. View Source